Cas no 1003608-91-0 (3-Bromo-2-chloro-6-fluorophenylacetonitrile)
1003608-91-0 structure
Product Name:3-Bromo-2-chloro-6-fluorophenylacetonitrile
CAS No:1003608-91-0
MF:C8H4BrClFN
MW:248.479463577271
CID:4675529
Update Time:2023-08-14
3-Bromo-2-chloro-6-fluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-chloro-6-fluorophenylacetonitrile
- CMXWYLCYVCFYRI-UHFFFAOYSA-N
- FCH4124871
- PC501251
- (3-bromo-2-chloro-6-fluoro-phenyl)-acetonitrile
-
- Inchi： 1S/C8H4BrClFN/c9-6-1-2-7(11)5(3-4-12)8(6)10/h1-2H,3H2
- InChI Key： CMXWYLCYVCFYRI-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(CC#N)=C1Cl)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Topological Polar Surface Area: 23.8
3-Bromo-2-chloro-6-fluorophenylacetonitrile Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
1003608-91-0 (3-Bromo-2-chloro-6-fluorophenylacetonitrile) Related Products
- 191873-17-3(Benzeneacetonitrile, 2,3,4-trichloro-5-fluoro-)
- 210414-91-8(Benzene, 1-bromo-3,5-diethyl-2-fluoro-)
- 114152-82-8(Benzonitrile, 2-chloro-4,5-difluoro-3-methyl-)
- 191873-23-1(Benzeneacetonitrile, 2,3-dichloro-4,5-difluoro-)
- 28879-03-0(1,3-Benzenedicarbonitrile, trichlorofluoro-)
- 425394-73-6(1,2-Benzenediacetonitrile, 3-bromo-6-chloro-)
- 112611-89-9(Benzene, 4-chloro-2-fluoro-1-(1-methylethyl)-)
- 112611-93-5(Benzene, 4-bromo-1-fluoro-2-(1-methylethyl)-)
- 110600-27-6(Benzeneacetaldehyde, 2-chloro-6-fluoro-, oxime, (Z)-)
- 104222-38-0(Benzonitrile, 3-bromo-2,4-dichloro-5-fluoro-)
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